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Compound of Interest

Compound Name: 2-Chloro-4-fluoroaniline

CAS No.: 2106-02-7

Cat. No.: B1295073

Get Quote

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and

agrochemical development, the strategic selection of building blocks is paramount. 2-Chloro-4-
fluoroaniline, identified by its CAS number 2106-02-7, has emerged as a critical intermediate

of significant value.[1] Its unique trifunctionalized benzene ring—featuring an amine, a chloro

group, and a fluoro group—offers a versatile scaffold for constructing complex molecular

architectures. The specific ortho-chloro and para-fluoro substitution pattern profoundly

influences the molecule's reactivity, bioavailability, and metabolic stability when incorporated

into larger bioactive compounds.[2] This guide, designed for researchers, scientists, and drug

development professionals, provides an in-depth exploration of the core properties, synthesis,

reactivity, and safe handling of 2-Chloro-4-fluoroaniline, grounded in field-proven insights and

established scientific principles.

Part 1: Core Physicochemical and Spectroscopic
Profile
A thorough understanding of a compound's fundamental properties is the bedrock of its

effective application in synthesis. The physical and chemical characteristics of 2-Chloro-4-
fluoroaniline are well-documented, ensuring reliability in experimental design.
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Physical and Chemical Properties
The compound is typically encountered as a colorless to light yellow or orange clear liquid, a

physical state that simplifies handling and reaction setup.[3] Its key properties are summarized

below for rapid reference.

Property Value Reference(s)

CAS Number 2106-02-7 [4]

Molecular Formula C₆H₅ClFN [5]

Molecular Weight 145.56 g/mol [5]

Appearance
Colorless to light yellow/orange

clear liquid
[3]

Boiling Point 192 °C (lit.) [4][6]

Density 1.219 g/mL at 25 °C (lit.) [4][6]

Refractive Index (n20/D) 1.554 (lit.) [4][6]

EINECS Number 218-282-0 [4]

InChI Key
XRAKCYJTJGTSMM-

UHFFFAOYSA-N
[4]

SMILES NC1=C(Cl)C=C(F)C=C1 [4]

Spectroscopic Signature for Structural Verification
Spectroscopic analysis is non-negotiable for confirming the identity and purity of starting

materials. While raw spectral data is available through various chemical databases, this section

explains the expected spectral features, providing the causal reasoning essential for accurate

interpretation.[4][7]

Workflow for Spectroscopic Analysis

Caption: Standard workflow for spectroscopic characterization.
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¹H NMR (Proton NMR): In a solvent like CDCl₃, the spectrum will display signals for three

distinct aromatic protons and the amine protons.

Amine Protons (-NH₂): A broad singlet typically appears around 3.7 ppm. Its chemical shift is

variable and depends on concentration and solvent.

Aromatic Protons (Ar-H): The three aromatic protons will appear as complex multiplets

between approximately 6.6 and 7.1 ppm.

The proton at C5 (ortho to Fluorine, meta to Chlorine) will be a triplet of doublets.

The proton at C6 (ortho to the amine, meta to Fluorine) will be a doublet of doublets.

The proton at C3 (ortho to both Chlorine and the amine) will also be a doublet of doublets.

The coupling constants (J-values) arising from interactions with the fluorine atom (H-F

coupling) and adjacent protons are key to definitive assignment.

¹³C NMR: The spectrum will show six distinct signals for the aromatic carbons, as the

substitution pattern renders them all chemically unique. The carbon attached to fluorine (C4)

will exhibit a large coupling constant (¹J C-F), appearing as a doublet, which is a hallmark of

fluorinated aromatics. The other carbons will show smaller 2, 3, or 4-bond couplings to fluorine.

FT-IR (Infrared Spectroscopy): The IR spectrum provides functional group information.

N-H Stretching: Two characteristic sharp peaks will be observed in the 3300-3500 cm⁻¹

region, corresponding to the symmetric and asymmetric stretching of the primary amine (-

NH₂) group.

C-N Stretching: A peak around 1250-1350 cm⁻¹ indicates the aromatic amine C-N stretch.

C-F Stretching: A strong absorption peak will be present in the 1100-1250 cm⁻¹ range.

C-Cl Stretching: A peak in the 700-850 cm⁻¹ region is indicative of the C-Cl bond.

Aromatic C=C Stretching: Multiple peaks will be observed in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS): Under Electron Ionization (EI), the mass spectrum will show a

molecular ion peak (M⁺) at m/z 145. A characteristic (M+2)⁺ peak at m/z 147, with an intensity
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approximately one-third of the M⁺ peak, is definitive evidence for the presence of a single

chlorine atom due to the natural isotopic abundance of ³⁵Cl and ³⁷Cl.[8]

Part 2: Synthesis, Reactivity, and Applications
The utility of 2-Chloro-4-fluoroaniline stems from its accessibility via established synthetic

routes and its predictable reactivity, making it a reliable precursor in multi-step syntheses.

Validated Synthetic Methodology
The most common and industrially scalable synthesis starts from the readily available 4-

fluoroaniline. The rationale behind this multi-step process is to control regioselectivity during

the chlorination step. The amino group is a strong activating group, but direct chlorination can

lead to multiple products. Therefore, a protection-chlorination-deprotection strategy is

employed for a clean, high-yield conversion.

Synthetic Pathway from 4-Fluoroaniline

Caption: Key stages in the synthesis of 2-Chloro-4-fluoroaniline.

Step-by-Step Experimental Protocol:

Step 1: Acetylation (Protection)

To a stirred solution of 4-fluoroaniline (1.0 eq) in a suitable solvent (e.g., dichloromethane

or water), add acetic anhydride (1.1 eq) dropwise at 0-5 °C.

Allow the reaction to warm to room temperature and stir for 1-2 hours until TLC or LC-MS

analysis indicates complete consumption of the starting material.

The product, 4-fluoroacetanilide, often precipitates and can be isolated by filtration,

washing with cold water, and drying. This protection step is crucial as it moderates the

activating effect of the amino group and directs the subsequent electrophilic substitution.

Step 2: Regioselective Chlorination

Dissolve the dried 4-fluoroacetanilide (1.0 eq) in a polar aprotic solvent such as

acetonitrile.
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Add N-Chlorosuccinimide (NCS) (1.05 eq) to the solution. The acetamido group is an

ortho-, para-director, and since the para position is blocked by fluorine, chlorination is

directed to the ortho position.

Heat the reaction mixture (e.g., to 90 °C) for several hours, monitoring progress by

TLC/LC-MS. NCS is chosen as a mild and selective chlorinating agent, minimizing side

reactions.

After completion, cool the reaction, remove the solvent under reduced pressure, and purify

the resulting 2-chloro-4-fluoroacetanilide, typically by recrystallization.

Step 3: Hydrolysis (Deprotection)

Suspend the purified 2-chloro-4-fluoroacetanilide (1.0 eq) in an aqueous acid solution

(e.g., 4M HCl).

Heat the mixture to reflux for 2-4 hours.[9] The acetyl group is hydrolyzed under these

conditions to regenerate the free amine.

Cool the reaction mixture to room temperature and neutralize carefully with a base (e.g.,

50% NaOH solution) to a pH > 10.[9]

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product is then purified by vacuum distillation to yield

pure 2-Chloro-4-fluoroaniline.[9]

Applications in Drug Discovery and Agrochemicals
2-Chloro-4-fluoroaniline serves as a pivotal intermediate for a variety of bioactive molecules.

Its substituents are not mere placeholders; they actively contribute to the pharmacological or

biological profile of the final product. The fluorine atom can enhance metabolic stability and

binding affinity, while the chlorine atom provides another point for modification or can influence

electronic properties.[10]

Pharmaceutical Intermediates: It is a core building block for synthesizing antibacterial, anti-

cancer, and anti-inflammatory drugs.[2] The aniline moiety allows for the construction of
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various heterocyclic systems common in medicinal chemistry.

Agrochemical Synthesis: The compound is used to prepare high-efficiency herbicides and

fungicides through reactions like diazotization, coupling, and amination.[2] For example, it

can be a precursor to 2-chloro-4-fluorobenzoic acid, a key intermediate for certain

herbicides.[11]

Fine Chemicals and Dyes: It also functions as a raw material for specialty fluorinated

chemicals and organic dyes, where the halogen substituents can tune the color and

performance properties of the final product.[2]

Part 3: Safety, Handling, and Storage Protocols
Authoritative grounding in safety is non-negotiable. 2-Chloro-4-fluoroaniline is a hazardous

substance and must be handled with strict adherence to safety protocols.

Hazard Identification
The compound is classified with several hazards according to the Globally Harmonized System

(GHS).
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
GHS07

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
GHS07

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
GHS07

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
GHS07

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
GHS07

Specific target organ

toxicity – single

exposure

Category 3
H335: May cause

respiratory irritation
GHS07

Data sourced from Thermo Fisher Scientific Safety Data Sheet.

Safe Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this chemical in a well-ventilated area, preferably inside

a certified chemical fume hood. Ensure that eyewash stations and safety showers are readily

accessible.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166

or OSHA's 29 CFR 1910.133 standards.

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).[2]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.
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Hygiene Measures: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.

First Aid and Emergency Procedures
If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.

If on Skin: Take off immediately all contaminated clothing. Wash off with plenty of soap and

water. If skin irritation occurs, get medical advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell. Do not

induce vomiting.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep in a

dark place under an inert atmosphere.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Do not let the chemical enter drains.

Conclusion
2-Chloro-4-fluoroaniline is more than a simple chemical reagent; it is an enabling tool for

innovation in the life sciences and material sciences. Its well-defined physicochemical

properties, established synthetic routes, and versatile reactivity make it a reliable and valuable

intermediate. For the research and development professional, a comprehensive understanding

of its profile—from spectroscopic signatures to handling protocols—is essential for leveraging

its full potential in the synthesis of novel, high-value molecules. Adherence to rigorous scientific

principles and safety protocols will ensure its continued and successful application in

advancing chemical discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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